Cas no 68293-31-2 (1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl-)

1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl- Properties

Names and Identifiers

• 1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl-
• 7-hydroxy-6-methyl-2,3-dihydroinden-1-one
• 6-Methyl-7-hydroxy-1-indanoln
• 6-Methyl-7-hydroxy-1-indanon
• 7-HYDROXY-6-METHYL-1-INDANONE
• 7-hydroxy-6-methyl-2,3-dihydro-1h-inden-1-one
• 7-hydroxy-6-methylindan-1-one
• 7-Hydroxy-6-methylindanon-(1)
• AC1L5VZJ
• AC1Q6J97
• ACMC-20alwy
• AR-1H3596
• CTK5C7727
• NSC135409
• 68293-31-2
• AKOS022636388
• NSC-135409
• 7-Hydroxy-6-methyl-1-indanone, technical grade
• SCHEMBL11927529
• DTXSID70300221
• SY391763
• MFCD09865740
• +Expand

• MDL： MFCD09865740
• InChIKey： ZASCFLVTYFAIBI-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O2/c1-6-2-3-7-4-5-8(11)9(7)10(6)12/h2-3,12H,4-5H2,1H3
• SMILES： CC1=C(C2=C(CCC2=O)C=C1)O

Computed Properties

• Exact Mass: 162.0681
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.068
• Heavy Atom Count: 12
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 1.82950
• PSA: 37.3
• Refractive Index: 1.614
• Boiling Point: 329.6°Cat760mmHg
• Melting Point: 76-84 °C
• Flash Point: 140°C
• Density: 1.25